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Compound of Interest

Compound Name:
2H-1-Benzopyran-2-one, 6-amino-

5-nitro-

Cat. No.: B1282619 Get Quote

Introduction

This technical guide addresses the spectroscopic characteristics of amino-nitro substituted

coumarins, with a specific focus on the isomeric precursors of 6-amino-5-nitrocoumarin. Due to

the absence of published experimental spectroscopic data for 6-amino-5-nitrocoumarin, this

document provides a comprehensive overview of the available data for the closely related and

synthetically relevant precursors: 6-nitrocoumarin and 6-aminocoumarin. This information

serves as a valuable reference for researchers and professionals in drug development by

offering insights into the expected spectral features and providing established synthetic

methodologies.

Spectroscopic Data of Precursor Molecules
The following tables summarize the available spectroscopic data for 6-nitrocoumarin and 6-

aminocoumarin, key intermediates in the potential synthesis of 6-amino-5-nitrocoumarin.

6-Nitrocoumarin
Table 1: Spectroscopic Data for 6-Nitrocoumarin
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Spectroscopy Data

¹H NMR (DMSO-d₆)

δ 8.74 (d, J=3Hz, 1H), 8.42 (dd, J=3, 9Hz, 1H),

8.24 (d, J=10Hz, 1H), 7.63 (d, J=9Hz, 1H), 6.70

(d, J=10Hz, 1H)[1]

IR (KBr Pellet)
Characteristic peaks for C=O (lactone), C=C

(aromatic), and NO₂ stretching.

Mass Spec. (EI) Molecular Ion (M⁺): m/z 191[2]

Molecular Formula C₉H₅NO₄[2][3]

Molecular Weight 191.14 g/mol [2][3]

Melting Point 185.0-192.0 °C

6-Aminocoumarin
Table 2: Spectroscopic Data for 6-Aminocoumarin

Spectroscopy Data

¹H NMR

Data not explicitly detailed in the provided

search results. Theoretical calculations for a

related aminocoumarin have been performed.[4]

¹³C NMR
Data not available in the provided search

results.

IR

Data not explicitly detailed in the provided

search results. Theoretical spectra for a related

aminocoumarin have been generated.[5]

Mass Spec. (GC-MS) Molecular Ion (M⁺): m/z 161.16[6]

Molecular Formula C₉H₇NO₂[6]

Molecular Weight 161.16 g/mol [6]

Experimental Protocols
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The synthesis of aminocoumarins typically proceeds through the nitration of a coumarin

precursor followed by the reduction of the nitro group. While a specific protocol for 6-amino-5-

nitrocoumarin is unavailable, the following general procedures for the synthesis of 6-

nitrocoumarin and its subsequent reduction to 6-aminocoumarin are well-established.[7]

Synthesis of 6-Nitrocoumarin

A common method for the synthesis of 6-nitrocoumarin involves the nitration of coumarin.[1]

Procedure: Coumarin is treated with an excess of fuming nitric acid. The reaction is typically

carried out overnight at room temperature. This process predominantly yields 6-

nitrocoumarin.[1]

Synthesis of 6-Aminocoumarin

The reduction of a nitrocoumarin is a standard method to produce the corresponding

aminocoumarin.[7]

Procedure: 6-nitrocoumarin is dissolved in a suitable solvent such as dioxane. The reduction

can be achieved using iron powder in the presence of glacial acetic acid and water, followed

by refluxing the mixture for several hours. The resulting aminocoumarin can then be isolated

and purified.[7]

Synthetic and Analytical Workflow
The general pathway for the synthesis and characterization of an aminocoumarin from a

coumarin precursor is illustrated below. This workflow outlines the key synthetic steps and the

analytical techniques used to verify the structure of the intermediates and final product.
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General Workflow for Aminocoumarin Synthesis and Characterization

Coumarin Precursor

Nitration
(e.g., HNO₃/H₂SO₄)

Nitrocoumarin Intermediate

Reduction
(e.g., Fe/AcOH)

Aminocoumarin Product

Purification
(e.g., Recrystallization)

Spectroscopic Characterization

NMR (¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Click to download full resolution via product page

Caption: Synthetic and analytical workflow for aminocoumarins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. prepchem.com [prepchem.com]

2. 6-Nitrocoumarin [webbook.nist.gov]

3. 6-Nitro-2-benzopyrone | C9H5NO4 | CID 75944 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. dev.spectrabase.com [dev.spectrabase.com]

7. chemmethod.com [chemmethod.com]

To cite this document: BenchChem. [Spectroscopic and Synthetic Overview of Substituted
Coumarins: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282619#spectroscopic-data-nmr-ir-mass-for-6-
amino-5-nitrocoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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